21,24,28-Triacetyloxy-7-methoxy-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,17,20,22,24,27-heptaen-9,13-diyne-6-carboxylic acid
21,24,28-Triacetyloxy-7-methoxy-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,17,20,22,24,27-heptaen-9,13-diyne-6-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
124425-50-9
VCID:
VC0220431
InChI:
InChI=1S/C35H25NO12/c1-15(37)45-21-11-12-22(46-16(2)38)26-25(21)30(40)27-23(47-17(3)39)13-20-29(28(27)31(26)41)36-24-10-8-6-5-7-9-19-32(44-4)18(33(42)43)14-34(24)35(19,20)48-34/h11-13,19,24,36H,5-6,14H2,1-4H3,(H,42,43)
SMILES:
CC(=O)OC1=C2C(=C(C=C1)OC(=O)C)C(=O)C3=C4C(=CC(=C3C2=O)OC(=O)C)C56C7C#CCCC#CC(C5(O6)CC(=C7OC)C(=O)O)N4
Molecular Formula:
C35H25NO12
Molecular Weight:
651.6 g/mol
21,24,28-Triacetyloxy-7-methoxy-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,17,20,22,24,27-heptaen-9,13-diyne-6-carboxylic acid
CAS No.: 124425-50-9
Main Products
VCID: VC0220431
Molecular Formula: C35H25NO12
Molecular Weight: 651.6 g/mol
CAS No. | 124425-50-9 |
---|---|
Product Name | 21,24,28-Triacetyloxy-7-methoxy-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,17,20,22,24,27-heptaen-9,13-diyne-6-carboxylic acid |
Molecular Formula | C35H25NO12 |
Molecular Weight | 651.6 g/mol |
IUPAC Name | 21,24,28-triacetyloxy-7-methoxy-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,17,20,22,24,27-heptaen-9,13-diyne-6-carboxylic acid |
Standard InChI | InChI=1S/C35H25NO12/c1-15(37)45-21-11-12-22(46-16(2)38)26-25(21)30(40)27-23(47-17(3)39)13-20-29(28(27)31(26)41)36-24-10-8-6-5-7-9-19-32(44-4)18(33(42)43)14-34(24)35(19,20)48-34/h11-13,19,24,36H,5-6,14H2,1-4H3,(H,42,43) |
Standard InChIKey | HNSQYWDWGNAIDS-UHFFFAOYSA-N |
SMILES | CC(=O)OC1=C2C(=C(C=C1)OC(=O)C)C(=O)C3=C4C(=CC(=C3C2=O)OC(=O)C)C56C7C#CCCC#CC(C5(O6)CC(=C7OC)C(=O)O)N4 |
Canonical SMILES | CC(=O)OC1=C2C(=C(C=C1)OC(=O)C)C(=O)C3=C4C(=CC(=C3C2=O)OC(=O)C)C56C7C#CCCC#CC(C5(O6)CC(=C7OC)C(=O)O)N4 |
Synonyms | triacetyldynemicin A |
PubChem Compound | 3081720 |
Last Modified | Nov 11 2021 |
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